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Introduction
FXYD3, also known as Mat-8, is a member of the FXYD family of small single-span membrane

proteins that act as tissue-specific regulators of the Na+/K+-ATPase pump. This protein family

is characterized by a signature PFXYD domain. FXYD3 is primarily expressed in tissues such

as the stomach, colon, and skin, and its overexpression has been linked to the progression of

various cancers, including breast, pancreatic, and prostate cancer. Beyond its canonical role in

modulating ion transport by associating with Na+/K+-ATPase subunits, recent studies have

unveiled its involvement in crucial signaling pathways, such as the IL-17 signaling cascade.

Co-immunoprecipitation (Co-IP) is a powerful and widely used technique to study protein-

protein interactions in their native cellular environment. This application note provides a

detailed protocol for performing Co-IP to identify and validate protein interactions with FXYD3.

It includes experimental workflows, data interpretation guidelines, and a summary of known

FXYD3 interactors.

Known FXYD3 Protein Interactions
FXYD3's primary interaction partners are the subunits of the Na+/K+-ATPase. However, its role

extends to other cellular signaling pathways through distinct interactions. A summary of key
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interacting proteins is provided below.
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Interacting Protein
Protein
Family/Function

Cellular Context
Significance of
Interaction

Na+/K+-ATPase α

subunit (e.g., ATP1A1)

P-type ATPase, Ion

Transporter

Ubiquitous, Plasma

Membrane

FXYD3 associates

with the α subunit to

modulate the pump's

affinity for Na+ and K+

ions, thereby

regulating ion

homeostasis.

Na+/K+-ATPase β

subunit (e.g., ATP1B1)

Na+/K+-ATPase

subunit

Ubiquitous, Plasma

Membrane

The β subunit is

required for proper

trafficking and function

of the Na+/K+-ATPase

complex with which

FXYD3 interacts.

FXYD3 can also

protect the β1 subunit

from oxidative stress-

induced

glutathionylation.

TRAF3 (TNF receptor-

associated factor 3)

E3 ubiquitin ligase,

Adaptor protein
Keratinocytes

FXYD3 competes with

the IL-17 receptor for

binding to TRAF3,

enhancing IL-17A

signaling and

promoting

inflammatory

responses in

conditions like

psoriasis.

H,K-ATPase P-type ATPase,

Proton Pump

Stomach (when co-

expressed)

In experimental

systems like Xenopus

oocytes, FXYD3 can

associate with H,K-

ATPase, though in situ
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it primarily associates

with Na,K-ATPase in

the stomach.

FXYD3 Signaling and Interaction Pathways
FXYD3 participates in distinct cellular processes through its protein interactions. The

To cite this document: BenchChem. [Application Note: FXYD3 Co-Immunoprecipitation
Protocol for Protein Interaction Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143326#fxyd3-co-immunoprecipitation-protocol-
for-protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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